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Compound of Interest

Compound Name: N-Methylhomoveratrylamine

Cat. No.: B126883

This guide provides immediate, essential safety and logistical information for the handling and
disposal of N-Methylhomoveratrylamine (CAS No. 3490-06-0). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

N-Methylhomoveratrylamine is classified as a hazardous substance. All personnel must be
aware of its potential risks before handling.

Hazard Classification GHS Hazard Statement

Skin Irritation H315: Causes skin irritation[1][2][3][4]

Eye Irritation H319: Causes serious eye irritation[1][2][3][4]
Acute Toxicity (Oral) H302: Harmful if swallowed[2]

Serious Eye Damage H318: Causes serious eye damage[2]
Respiratory Irritation H335: May cause respiratory irritation[1][3][4]

Signal Word: Warning[1][3][4]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling N-Methylhomoveratrylamine to

minimize exposure.[5][6]

Protection Type

Recommended Equipment

Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or
NIOSH (US) standards|[7]

Hand Protection

Chemical-resistant gloves

Nitrile rubber is a suitable
option. Gloves must be
inspected before use and
disposed of properly after.[7][8]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing

Provides a barrier against

accidental skin contact.[8]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. For
higher-level protection, use
appropriate respirator

cartridges.

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator may be
used. For higher levels, an
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator

cartridge is recommended.[7]

Experimental Protocols: Safe Handling and Storage

Adherence to the following procedural steps will minimize exposure and mitigate potential

hazards.

Preparation and Area Setup:

o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[8]

» Verify that an emergency shower and eyewash station are readily accessible.[8]

o Assemble all necessary equipment and reagents before beginning work.[8]

Donning Personal Protective Equipment (PPE):
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e Put on a fully buttoned laboratory coat.[3]
o Wear safety glasses with side shields or chemical safety goggles.[8]

e Don chemical-resistant gloves, inspecting them for any tears or perforations beforehand.[7]

[8]

Handling the Compound:

Handle N-Methylhomoveratrylamine in a well-ventilated area, ideally within a certified
chemical fume hood, to minimize inhalation exposure.[7][8]

Avoid direct contact with skin and eyes.[7][8]

Prevent the formation of dust or aerosols during handling.[7][8]

After handling, wash hands thoroughly with soap and water.[7][8]

Storage:

Store N-Methylhomoveratrylamine in a tightly closed container.[1][3][4]

Keep the container in a cool, dry, and well-ventilated place.[3][4][7]

The compound is hygroscopic and should be stored under an inert gas.[7]

Store locked up.[1][3][4]
Emergency Procedures
First Aid Measures:

 If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][7]

¢ In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[1][7]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1][7]

 If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][7]

Accidental Release Measures:

» Use personal protective equipment.[1][7]

 Avoid dust formation and breathing vapors, mist, or gas.[1][7]

» Ensure adequate ventilation and evacuate personnel to safe areas.[1][7]

» Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1][7]

e Pick up and arrange disposal without creating dust. Keep in suitable, closed containers for
disposal.[7]

Disposal Plan

Chemical waste containing N-Methylhomoveratrylamine must be handled as hazardous
waste.

Waste Segregation and Collection:

e Collect all waste materials, including contaminated gloves, wipes, and disposable labware, in
a designated and clearly labeled hazardous waste container.[8]

» Never mix incompatible wastes.[9]

» The first rinse of any container that held the chemical must be collected as hazardous waste.

[9]
Container Management:

o Keep the waste container securely closed when not in use.[8]
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o Store the waste container in a designated secondary containment area.[3]
Disposal Method:

» Dispose of the chemical waste through your institution's authorized hazardous waste
disposal program.[7][8]

e Do not dispose of it down the drain or in regular trash.[8][10]

o Alicensed professional waste disposal service should be contacted to dispose of this
material.[7]

Workflow for Safe Handling of N-
Methylhomoveratrylamine

Caption: Workflow for the safe handling of N-Methylhomoveratrylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-methylhomoveratrylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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